Cas no 742699-28-1 (2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 742699-28-1
• MF: C₁₆H₉F₃O
• MW: 274.237274885178
• CID: 4166807
• PubChem ID: 11357809
• Update Time: 2025-05-23

2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-
• MWGLXUHTYIHCES-UHFFFAOYSA-N
• 3-Phenyl-1-(4-(trifluoromethyl)phenyl)prop-2-yn-1-one
• (Phenylethynyl)(p-trifluoromethylphenyl) ketone
• 742699-28-1

• Inchi： 1S/C16H9F3O/c17-16(18,19)14-9-7-13(8-10-14)15(20)11-6-12-4-2-1-3-5-12/h1-5,7-10H
• InChI Key： MWGLXUHTYIHCES-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)(=O)C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 274.06054939Da
• Monoisotopic Mass: 274.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-

Introduction to 2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] and Its Significance in Modern Chemical Research

2-Propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] (CAS No. 742699-28-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a propynone moiety with phenyl and trifluoromethyl substituents, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular framework of 2-propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] encompasses a acetylene-based core, which is flanked by aromatic rings. The presence of the trifluoromethyl group enhances the electron-withdrawing nature of the molecule, influencing its reactivity and electronic properties. This feature makes it particularly valuable in designing molecules with specific pharmacological profiles, such as those targeting neurological disorders or inflammatory conditions.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing trifluoromethyl groups due to their ability to improve metabolic stability and binding affinity. The 3-phenyl substituent further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological targets. This dual functionality has opened up new avenues for drug discovery, particularly in the development of small-molecule inhibitors.

One of the most compelling aspects of 2-propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex scaffolds that exhibit desirable pharmacological properties. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The combination of the propynone and phenyl groups provides a scaffold that can be modified to target specific enzymes or receptors.

The CAS No. 742699-28-1 identifier ensures that researchers can reliably access and reference this compound in their work. Its precise nomenclature aids in cataloging and retrieving relevant literature, patents, and synthetic protocols. This level of specificity is essential in academic and industrial settings where precision is paramount.

Recent advancements in computational chemistry have further enhanced the understanding of 2-propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]'s behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, helping to predict its efficacy and potential side effects. These simulations are complemented by experimental validations, where the compound is tested in vitro and in vivo to assess its biological activity.

The synthesis of 2-propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] involves multi-step organic reactions that require careful optimization. The introduction of the trifluoromethyl group often necessitates specialized conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact.

In conclusion, 2-propyn-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl] (CAS No. 742699-28-1) represents a significant advancement in chemical research with broad applications in pharmaceutical development. Its unique structural features make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in the chemical and biomedical fields is likely to grow even further.